Cas no 1261556-76-6 (3-(3-Fluoro-5-(difluoromethyl)benzoyl)pyridine)

• Product Name: 3-(3-Fluoro-5-(difluoromethyl)benzoyl)pyridine
• CAS No: 1261556-76-6
• MF: C₁₃H₈F₃NO
• MW: 251.20393371582
• CID: 4791467
• Update Time: 2023-08-17

3-(3-Fluoro-5-(difluoromethyl)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Fluoro-5-(difluoromethyl)benzoyl)pyridine

• Inchi： 1S/C13H8F3NO/c14-11-5-9(4-10(6-11)13(15)16)12(18)8-2-1-3-17-7-8/h1-7,13H
• InChI Key： VHSHDFDWENQKJE-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)F)=CC(=C1)C(C1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• XLogP3: 2.9
• Topological Polar Surface Area: 30